molecular formula C16H11BrO3 B3306755 2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one CAS No. 929427-76-9

2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one

Cat. No. B3306755
CAS RN: 929427-76-9
M. Wt: 331.16 g/mol
InChI Key: HVWCPKCRSDLMMU-ZSOIEALJSA-N
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Description

Synthesis Analysis

The synthesis of naphtho[2,3-b]furans, a class of compounds to which BMHF belongs, has been developed over the past twenty years . A synthesis for a similar compound involves the reaction of 3-iodo-2-naphthol with asymmetrical acetylene . Another method involves a reverse hydrogenolysis process for two-site coupling of 2-hydroxy-1,4-naphthoquinones with olefins to produce naphtha[2,3-b]furan-4,9-diones .


Molecular Structure Analysis

The molecular structure analysis of similar compounds reveals that they exhibit strong intramolecular O-H…O hydrogen bonding interactions . Various intermolecular interactions exist in the crystal structure and their energetics can be quantified using PIXEL, DFT, and QTAIM analyses .


Chemical Reactions Analysis

Furan and its derivatives have long attracted attention due to their multifaceted reactivity . They have found application in pharmacology, agriculture, and industry . The reaction of 2-hydroxy-1,4-naphthoquinones with olefins to produce naphtha[2,3-b]furan-4,9-diones is catalyzed by commercially available Pd/C without oxidants and hydrogen acceptors .

properties

IUPAC Name

(2Z)-2-[(3-bromophenyl)methylidene]-4-hydroxy-6-methyl-1-benzofuran-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11BrO3/c1-9-5-12(18)15-13(6-9)20-14(16(15)19)8-10-3-2-4-11(17)7-10/h2-8,18H,1H3/b14-8-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVWCPKCRSDLMMU-ZSOIEALJSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C2C(=C1)OC(=CC3=CC(=CC=C3)Br)C2=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=C2C(=C1)O/C(=C\C3=CC(=CC=C3)Br)/C2=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11BrO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one
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2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one
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2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one
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2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one
Reactant of Route 6
2-[(3-Bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one

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